Cas no 2227861-26-7 ((2R)-1-(6-chloropyridin-2-yl)propan-2-ol)

• Product Name: (2R)-1-(6-chloropyridin-2-yl)propan-2-ol
• CAS No: 2227861-26-7
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 5928305
• PubChem ID: 165975894
• Update Time: 2025-05-19

(2R)-1-(6-chloropyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-chloropyridin-2-yl)propan-2-ol
• EN300-1996199
• 2227861-26-7

• Inchi： 1S/C8H10ClNO/c1-6(11)5-7-3-2-4-8(9)10-7/h2-4,6,11H,5H2,1H3/t6-/m1/s1
• InChI Key： XBSXBFDDUZNTAP-ZCFIWIBFSA-N
• SMILES： ClC1=CC=CC(C[C@@H](C)O)=N1

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(6-chloropyridin-2-yl)propan-2-ol

Introduction to (2R)-1-(6-chloropyridin-2-yl)propan-2-ol (CAS No. 2227861-26-7)

(2R-1-(6-chloropyridin-2-yl)propan-2-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2227861-26-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural motif of this molecule, featuring a propan-2-ol side chain linked to a chlorinated pyridine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's stereochemistry, specifically the (2R) configuration at the chiral center, plays a crucial role in determining its pharmacological activity. Chiral drugs often exhibit different biological responses depending on their stereoisomeric form, highlighting the importance of precise stereochemical control in pharmaceutical synthesis. The presence of the chloropyridine moiety enhances the compound's interactability with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The chlorination of the pyridine ring introduces additional reactivity, allowing for diverse functionalization strategies that can fine-tune the pharmacological properties of the compound. This flexibility makes (2R)-1-(6-chloropyridin-2-yl)propan-2-ol a promising candidate for use in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that pyridine-based compounds may have significant roles in modulating inflammatory pathways, neurodegenerative disorders, and infectious diseases. The propan-2-ol side chain provides a handle for further derivatization, enabling chemists to explore new chemical spaces and identify compounds with enhanced efficacy and reduced toxicity. This adaptability is crucial for developing next-generation pharmaceuticals that meet the evolving needs of patients worldwide.

The synthesis of (2R)-1-(6-chloropyridin-2-yl)propan-2-ol involves multi-step organic transformations that require careful optimization to achieve high yields and enantioselectivity. Advanced synthetic techniques, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, are often employed to construct the desired stereochemical configuration. These methods not only ensure the purity of the final product but also pave the way for scalable production processes essential for commercial applications.

Evaluation of the compound's biological activity has been a focal point in recent studies. Preclinical trials have demonstrated that derivatives of this molecule exhibit promising effects on target enzymes and receptors relevant to human health. For instance, modifications to the chloropyridine ring have shown potential in inhibiting key enzymes involved in metabolic disorders and cancer progression. Such findings underscore the importance of structural diversity in drug discovery and highlight (2R)-1-(6-chloropyridin-2-yl)propan-2-ol as a cornerstone compound for further investigation.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques provide insights into how (2R)-1-(6-chloropyridin-2-yl)propan-2-ol interacts with biological targets at the molecular level. These studies help predict binding affinities, metabolic stability, and potential side effects, thereby accelerating the drug development pipeline. By integrating experimental data with computational predictions, researchers can make informed decisions about optimizing lead compounds before moving into costly and time-consuming clinical trials.

Future directions in research on this compound include exploring its potential as an intermediate in synthesizing more complex pharmaceuticals. The versatility of its structure allows for further functionalization, enabling chemists to design molecules with tailored properties for specific therapeutic applications. Additionally, investigating its environmental impact and biodegradability is crucial for ensuring sustainable pharmaceutical practices. These efforts align with global initiatives to promote green chemistry and reduce waste in drug production.

In conclusion, (2R)-1-(6-chloropyridin-2-yl)propan-2-ol (CAS No. 2227861-26-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its stereochemistry, functional groups, and synthetic accessibility make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of next-generation medicines.